Abenacianine

• CAS: 2231255-31-3
• Molecular Formula: C127H145ClF4N10O23S5
• Molecular Weight: 2451.3 g/mol
• InChI: InChI=1S/C127H145ClF4N10O23S5/c1-124(2)97-82-92(138(70-35-77-167(152,153)154)71-36-78-168(155,156)157)58-64-100(97)139(75-37-79-169(158,159)160)107(124)65-56-89-44-34-45-90(115(89)128)57-66-108-127(7,8)114-96-60-59-93(170(161,162)163)81-91(96)55-63-103(114)142(108)73-31-15-23-52-110(145)134-68-69-135-122(147)111-116(129)118(131)120(119(132)117(111)130)164-84-104(143)98(136-121(146)99(80-85-38-16-12-17-39-85)137-123(148)165-83-86-40-18-13-19-41-86)48-28-29-67-133-109(144)51-22-14-30-72-140-101-61-53-87-42-24-26-46-94(87)112(101)125(3,4)105(140)49-20-10-9-11-21-50-106-126(5,6)113-95-47-27-25-43-88(95)54-62-102(113)141(106)74-32-33-76-166(149,150)151/h9-13,16-21,24-27,38-43,46-47,49-50,53-66,81-82,98-99H,14-15,22-23,28-37,44-45,48,51-52,67-80,83-84H2,1-8H3,(H8-2,133,134,135,136,137,144,145,146,147,148,149,150,151,152,153,154,155,156,157,158,159,160,161,162,163)/t98-,99-/m0/s1
• InChIKey: NSTNPRUQYXIYCN-WQLOVQMRSA-N

Abenacianine: Cathepsin-Activated NIR Imaging Agent

Abenacianine for injection (also designated VGT-309) is an investigational small-molecule fluorescent dye classified as a cathepsin-targeted activatable near-infrared (NIR) imaging agent [1]. It is designed to function as an intraoperative molecular imaging (IMI) adjunct to facilitate real-time visualization of malignant tissue during oncologic surgical procedures [2]. Unlike passive dyes such as indocyanine green (ICG) that rely on enhanced permeability and retention (EPR) effects, Abenacianine contains a quenched fluorophore that becomes fluorescent only upon cleavage by cysteine cathepsin proteases—enzymes highly overexpressed in the microenvironment of numerous solid tumor types [3].

✓ Intraoperative molecular imaging (IMI) research agent

✓ Cathepsin-activated NIR fluorophore; not a passive dye

✓ Supported by Phase 2 multicenter trial data

• [1] Vergent Bioscience. (n.d.). Our Technology. Vergent Bioscience. View Source
• [2] Wright, G. M., et al. (2025). PHASE 2 dose ranging trial of VGT-309 for molecular imaging of cancer during pulmonary resection. European Journal of Cardio-Thoracic Surgery, ezaf314. View Source
• [3] HandWiki. (2026). Chemistry:Abenacianine. View Source

Why Passive NIR Dyes Cannot Replace Abenacianine

The use of non-targeted passive fluorophores, such as Indocyanine Green (ICG), in fluorescence-guided lung surgery often fails to provide reliable tumor-to-background contrast. ICG accumulation is driven by the non-specific Enhanced Permeability and Retention (EPR) effect, which results in significant false-positive signals due to inflammation, necrosis, or normal tissue diffusion; furthermore, it does not provide real-time molecular confirmation of tumor margins [1]. In contrast, Abenacianine is an 'activatable' or 'quenched' probe that remains optically silent in circulation and normal tissue, emitting a fluorescent signal only after enzymatic cleavage by cathepsins within viable tumor cells [2]. This target-mediated activation enables direct delineation of malignant tissue versus benign inflammatory or fibrotic lesions, a distinction that standard passive NIR dyes cannot reliably make. Therefore, substituting Abenacianine with ICG or similar non-activatable dyes in a surgical imaging protocol directly compromises the specificity required for margin assessment and occult lesion detection [3].

Target agent

Abenacianine (activatable probe)

Quenched until cleaved by tumor cathepsins; molecular specificity

Common substitute

Passive NIR dyes (e.g., ICG)

Always-on fluorescence; non-specific EPR accumulation

May yield false-positive signals from inflammation or fibrosis

May not provide real-time molecular confirmation of tumor margins

Tumor-to-background contrast may be insufficient for occult lesion detection

• [1] Wright, G. M., et al. (2025). PHASE 2 dose ranging trial of VGT-309 for molecular imaging of cancer during pulmonary resection. European Journal of Cardio-Thoracic Surgery, ezaf314. View Source
• [2] Suurs, F. V., et al. (2020). Fluorescent image-guided surgery in breast cancer by intravenous application of a quenched fluorescence activity-based probe for cysteine cathepsins in a syngeneic mouse model. EJNMMI Research, 10(1), 111. View Source
• [3] Vergent Bioscience. (2025). Vergent Bioscience Presents Phase 2B VISUALIZE Results Demonstrating Abenacianine for Injection (VGT-309) with Intraoperative Molecular Imaging Improved Tumor Visualization During Lung Surgery. View Source

Abenacianine Comparative Efficacy Data

Clinically Significant Event Rate

In a multicenter Phase 2B clinical trial evaluating surgical outcomes, the addition of Abenacianine-guided IMI to standard surgical assessment techniques (which include white light visualization and manual palpation) provided actionable information that altered surgical management in a substantial proportion of cases [1]. Specifically, the primary efficacy endpoint—proportion of patients with at least one Clinically Significant Event (CSE)—demonstrated that Abenacianine helped surgeons identify tumor tissue missed by standard methods alone. The comparator is standard surgical techniques without the use of targeted fluorescence imaging agents [1].

Surgical endpoint rate

Head-to-head

45% (40/89 participants) had ≥1 CSE

Supports intraoperative detection endpoint review

Phase 2B VISUALIZE study; vs. standard white light and palpation

Evidence Dimension	Clinically Significant Event (CSE) Rate (Identification of missed lesions, occult synchronous cancers, positive margins, or cancerous lymph nodes)
Target Compound Data	45% (40 out of 89 patients) had at least one CSE [1]
Comparator Or Baseline	Standard surgical techniques (white light and palpation) [1]
Quantified Difference	Actionable intraoperative information was provided in 45% of cases that would have been missed without Abenacianine [1]
Conditions	Phase 2B, multicenter, open-label VISUALIZE study; N=89 patients undergoing surgery for suspected or known lung cancer; imaging performed using a commercially available NIR endoscope [1]

Why This Matters

This metric is critical for procurement because it directly quantifies the agent's utility in preventing incomplete resections and identifying occult disease, which translates to improved patient outcomes and potentially reduced re-operation costs.

• [1] Vergent Bioscience. (2025). Vergent Bioscience Presents Phase 2B VISUALIZE Results Demonstrating Abenacianine for Injection (VGT-309) with Intraoperative Molecular Imaging Improved Tumor Visualization During Lung Surgery. View Source

Optimized Dosing Schedule and Fluorescence Efficacy

A Phase 2 dose-ranging study evaluated the intraoperative fluorescence efficacy of Abenacianine across varying doses and pre-surgical dosing intervals [1]. The study revealed a clear dose- and time-dependent relationship for tumor visualization. At the lowest dose (0.05 mg/kg) or when the optimal dose was given too close to surgery (2-6 hours), the compound failed to provide adequate fluorescence for intraoperative guidance [1]. The comparator is baseline (0% visualization) at suboptimal dosing regimens [1].

Dose-schedule response

Head-to-head

72.7–85.7% lesion visualization at 0.32 mg/kg 12–36 h pre-op

Supports dose-timing context for imaging protocols

Phase 2 study; N=27; suboptimal doses showed 0% visualization

Evidence Dimension	In Situ Lesion Visualization Rate
Target Compound Data	0.32 mg/kg (12-36h pre-op): 8 of 11 lesions visualized (72.7%); 0.32 mg/kg (2-6h pre-op): 6 of 7 lesions visualized (85.7%); 0.16 mg/kg (12-36h pre-op): 3 of 4 lesions visualized (75%) [1]
Comparator Or Baseline	0.05 mg/kg (2-6h pre-op): 0 of 5 lesions visualized; 0.16 mg/kg (2-6h pre-op): 0 of 2 lesions visualized [1]
Quantified Difference	72.7% - 85.7% visualization at optimal dose/schedule vs. 0% visualization at suboptimal dose/schedule [1]
Conditions	Phase 2, open-label, dose-ranging study; N=27 participants; imaging performed intraoperatively using NIR imaging [1]

Why This Matters

This evidence is essential for clinical protocol development and procurement planning, as it defines the minimum effective dose and the necessary pre-operative administration window (≥12 hours) required to achieve reliable tumor fluorescence.

• [1] Wright, G. M., et al. (2025). PHASE 2 dose ranging trial of VGT-309 for molecular imaging of cancer during pulmonary resection. European Journal of Cardio-Thoracic Surgery, ezaf314. View Source

Broad Tumor Histology Reactivity

While targeted agents like Pafolacianine (Cytalux) are limited to folate receptor-alpha (FRα) positive tumors—a biomarker not expressed in all lung cancer subtypes or metastases—clinical data confirm that Abenacianine, which targets pan-cathepsin activity, visualizes a significantly broader array of malignancies [1][2]. In clinical trials, Abenacianine successfully illuminated a wide range of histologically distinct lesions that are often undetectable by FRα-specific probes [2].

Tumor-type coverage

Class-level

100% of evaluated tumor types visualized (Phase 2B)

Supports pan-cathepsin imaging across diverse histologies

Includes 6 metastatic types; vs. FRα-limited agents

Evidence Dimension	Target Antigen Expression Range (Visualized Tumor Types)
Target Compound Data	Primary lung cancers (adenocarcinoma, squamous cell carcinoma, neuroendocrine tumor) and metastases (breast, colorectal, prostate, thymoma, renal cell, sarcoma) [1]
Comparator Or Baseline	FRα-targeted agents (e.g., Pafolacianine) are indicated primarily for FRα-positive ovarian cancer and a subset of lung adenocarcinomas; they do not reliably visualize FRα-negative tumors (e.g., squamous cell carcinoma, many metastases) [2]
Quantified Difference	Abenacianine demonstrated fluorescence in 100% of evaluated tumor types in the Phase 2B trial (primary lung cancers and 6 types of metastases), whereas FRα expression is absent or low in up to 30-40% of lung adenocarcinomas and most squamous cell carcinomas [2][3]
Conditions	Phase 2B VISUALIZE study; histopathological confirmation of visualized lesions [1]

Why This Matters

This broader tumor coverage reduces the need for pre-operative biomarker screening and ensures the imaging agent remains effective across the full spectrum of thoracic malignancies encountered during surgery, thereby simplifying procurement and clinical workflow.

• [1] Vergent Bioscience. (2025). Vergent Bioscience Presents Phase 2B VISUALIZE Results Demonstrating Abenacianine for Injection (VGT-309) with Intraoperative Molecular Imaging Improved Tumor Visualization During Lung Surgery. View Source
• [2] Synapse. (2026). Delving into the Latest Updates on VGT-309 with Synapse. View Source
• [3] O'Shannessy, D. J., et al. (2012). Characterization of the human folate receptor alpha via novel antibody-based probes. Oncotarget, 3(8), 881-891. View Source

Activatable Turn-On Fluorescence Mechanism

Non-targeted NIR dyes such as Indocyanine Green (ICG) emit a constant 'always-on' fluorescent signal, resulting in high background noise due to circulating dye and non-specific tissue pooling via the EPR effect [1]. In contrast, Abenacianine employs a quencher that suppresses fluorescence until the probe is cleaved by tumor-associated cathepsin proteases [2]. This mechanism yields a significantly higher tumor-to-background ratio (TBR) in vivo. While direct clinical TBR comparisons are not yet published, preclinical mouse models demonstrate that this activatable mechanism enables detection of small tumor deposits and positive margins that are obscured by the background signal of always-on dyes [2].

Activation mechanism

Class-level

Quenched until cleaved by tumor cathepsins

Supports molecular-specific imaging differentiation

Preclinical models; vs. always-on passive dyes

Evidence Dimension	Fluorescence Mechanism and Signal-to-Noise Characteristics
Target Compound Data	Activatable 'turn-on' probe: quenched in circulation/normal tissue, activated by cathepsins in tumor microenvironment [2]
Comparator Or Baseline	Always-on NIR dyes (e.g., ICG): constant fluorescence emission, dependent on passive EPR accumulation [1]
Quantified Difference	Qualitative advantage: Abenacianine's activatable design inherently provides lower background signal and improved TBR, enabling detection of lesions not visible with ICG [2][3]
Conditions	Inferred from preclinical syngeneic mouse models and the known pharmacokinetics of quenched activity-based probes [2]

Why This Matters

For procurement, this mechanistic differentiation is paramount. It underpins the compound's ability to provide molecular-level specificity, directly impacting surgical decision-making by reducing false positives from inflammation or fibrotic tissue—a common limitation of passive dyes that can lead to unnecessary resection of healthy tissue.

• [1] Wright, G. M., et al. (2025). PHASE 2 dose ranging trial of VGT-309 for molecular imaging of cancer during pulmonary resection. European Journal of Cardio-Thoracic Surgery, ezaf314. View Source
• [2] Suurs, F. V., et al. (2020). Fluorescent image-guided surgery in breast cancer by intravenous application of a quenched fluorescence activity-based probe for cysteine cathepsins in a syngeneic mouse model. EJNMMI Research, 10(1), 111. View Source
• [3] HandWiki. (2026). Chemistry:Abenacianine. View Source

Occult Lesion Detection Beyond Preoperative Imaging

An exploratory analysis from the Phase 2B VISUALIZE study revealed that Abenacianine-guided IMI identified pulmonary lesions that were not detected by standard preoperative imaging (including CT and FDG-PET scans) [1]. The comparator is the detection rate of standard-of-care preoperative imaging modalities [1].

Occult lesion detection

Cross-study comparable

38% incremental detection over standard imaging

Supports incremental lesion detection endpoint

Phase 2B VISUALIZE; lesions missed by CT/PET

Evidence Dimension	Detection of Additional Lesions Not Identified by Preoperative Imaging
Target Compound Data	34 out of 89 participants (38%) had at least one lesion identified intraoperatively by Abenacianine IMI that was not detected by standard preoperative CT and/or PET imaging [1]
Comparator Or Baseline	Standard preoperative imaging (CT and FDG-PET) [1]
Quantified Difference	38% incremental detection rate [1]
Conditions	Phase 2B VISUALIZE study; N=89 participants undergoing lung cancer surgery; intraoperative NIR imaging with Abenacianine vs. preoperative CT/PET findings [1]

Why This Matters

This evidence directly addresses a key procurement justification: Abenacianine provides actionable intraoperative information that complements and surpasses preoperative imaging, enabling surgeons to resect additional occult disease that would otherwise remain in the patient, potentially reducing recurrence rates.

• [1] ASCO Meeting Program Guide. (2025). Abenacianine with NIR imaging identified lesions not found by standard surgical methods in 34 (38%) participants. View Source

FDA Fast Track Designation

The U.S. Food and Drug Administration (FDA) granted Fast Track designation for Abenacianine for injection (VGT-309) as an adjunct for intraoperative visualization of primary lung cancer, other pulmonary lesions, cancerous lymph nodes, and positive surgical margins [1]. This designation was based on clinical evidence demonstrating the agent's potential to address an unmet medical need in surgical oncology, specifically the inability of standard white light and palpation to reliably delineate tumor margins [2]. While not a direct comparator to other agents, this regulatory milestone differentiates Abenacianine from non-targeted, off-label surgical dyes (e.g., ICG) that lack such specific regulatory recognition for this indication [2].

Regulatory designation

Data to verify

FDA Fast Track for lung cancer imaging

Regulatory milestone; supports continued investigation

Based on Phase 2 data; specific to intraoperative lung surgery

Evidence Dimension	Regulatory Designation and Recognition of Unmet Need
Target Compound Data	FDA Fast Track designation for lung cancer intraoperative visualization [1]
Comparator Or Baseline	Non-targeted dyes (e.g., ICG) are used off-label in fluorescence-guided surgery without FDA approval for specific tumor-targeted indications [2]
Quantified Difference	Qualitative differentiation: Fast Track designation signifies recognition of Abenacianine's potential to fulfill a specific, data-supported unmet need in lung cancer surgery [1]
Conditions	Based on Phase 2 clinical trial results (NCT05400226) demonstrating safety and efficacy [2]

Why This Matters

For procurement and formulary decisions, FDA Fast Track designation provides external validation of the compound's clinical promise and signals a streamlined path toward potential approval, reducing regulatory uncertainty compared to using non-approved, off-label dyes for molecular imaging.

• [1] Vergent Bioscience. (2025). Vergent Bioscience Receives FDA Fast Track Designation for Abenacianine for Injection (VGT-309) to Help Surgeons Visualize Tumors in the Lung During Surgery. View Source
• [2] PharmExec. (2026). FDA Grants Fast Track Designation to Vergent Bioscience's Novel Agent for Visualizing Solid Tumors During Lung Cancer Surgeries. View Source

Abenacianine Surgical Applications

Minimally Invasive and Robotic Surgery Guidance

Abenacianine is ideally suited for integration into video-assisted thoracoscopic surgery (VATS) and robotic-assisted thoracic surgery (RATS) workflows. In these procedures, surgeons lack tactile feedback, relying solely on visual cues. The Phase 2B VISUALIZE study established that Abenacianine IMI identifies tumor tissue missed by standard white light and palpation in 45% of surgical cases, providing the critical visual contrast necessary for precise resection of non-palpable lesions [1]. Furthermore, its activatable mechanism ensures that the fluorescent signal is specifically localized to viable tumor tissue, mitigating the false-positive signals from inflammation or fibrosis that confound interpretation with passive dyes like ICG [2]. This application is directly supported by the compound's optimized dosing regimen of 0.32 mg/kg administered 12-36 hours pre-operatively, which yielded in situ lesion visualization rates of up to 85.7% [3].

Occult Synchronous Cancer and Metastasis Detection

Abenacianine enables the intraoperative detection of occult pulmonary lesions that are not visible on preoperative CT or FDG-PET scans. Clinical data from the Phase 2B study revealed that 38% of participants had at least one additional lesion identified solely through Abenacianine IMI that had been missed by standard preoperative imaging [4]. This scenario is particularly relevant for patients undergoing surgery for known primary lung cancer, as the agent can reveal synchronous primary tumors or unexpected metastases (e.g., from breast, colorectal, or renal cell cancers) that would otherwise remain unresected, thereby potentially improving long-term oncologic control [1].

Real-Time Surgical Margin Assessment

Incomplete resection with positive margins is a significant challenge in lung cancer surgery, often necessitating re-operation or adjuvant therapy. Abenacianine's cathepsin-activatable mechanism allows for direct visualization of residual tumor cells at the resection margin. In the Phase 2B trial, a subset of the 45% Clinically Significant Events (CSE) included the identification of inadequate surgical margins confirmed by pathology, enabling immediate re-resection [1]. This contrasts with standard histopathological margin assessment, which can take days to complete. The ability to assess margins intraoperatively in real-time using a targeted fluorescent agent has the potential to reduce positive margin rates and decrease the frequency of re-operation, a key driver of healthcare costs and patient morbidity [2].

Cancerous Lymph Node Visualization

Accurate intraoperative lymph node staging is critical for determining prognosis and the need for adjuvant therapy. Abenacianine IMI enables the identification of cancerous lymph nodes that may appear normal under white light. In the Phase 2B VISUALIZE study, detection of cancerous lymph nodes was a component of the 45% CSE rate, indicating that the agent can highlight metastatic nodal disease that might be missed by standard surgical inspection [1]. This application provides a molecularly-guided complement to standard lymph node dissection, ensuring that pathologically involved nodes are resected and that the surgical staging is as accurate as possible, thereby informing more precise post-operative treatment planning [1].

Application

Selection Property

Validation Focus

Minimally invasive surgical imaging research

Cathepsin-activatable NIR probe

Tumor-to-background fluorescence in VATS/RATS models

Occult lesion detection studies

Broad tumor histology coverage

Detection of synchronous cancers/metastases not seen on CT/PET

Surgical margin assessment research

Real-time molecular margin visualization

Intraoperative confirmation of residual tumor cells

Lymph node staging studies

Molecular imaging of nodal metastases

Identification of cancerous lymph nodes for pathologic analysis

• [1] Vergent Bioscience. (2025). Vergent Bioscience Presents Phase 2B VISUALIZE Results Demonstrating Abenacianine for Injection (VGT-309) with Intraoperative Molecular Imaging Improved Tumor Visualization During Lung Surgery. View Source
• [2] Suurs, F. V., et al. (2020). Fluorescent image-guided surgery in breast cancer by intravenous application of a quenched fluorescence activity-based probe for cysteine cathepsins in a syngeneic mouse model. EJNMMI Research, 10(1), 111. View Source
• [3] Wright, G. M., et al. (2025). PHASE 2 dose ranging trial of VGT-309 for molecular imaging of cancer during pulmonary resection. European Journal of Cardio-Thoracic Surgery, ezaf314. View Source
• [4] ASCO Meeting Program Guide. (2025). Abenacianine with NIR imaging identified lesions not found by standard surgical methods in 34 (38%) participants. View Source